Cas no 106037-36-9 (4-amino-3-methylbenzamide)

• Product Name: 4-amino-3-methylbenzamide
• CAS No: 106037-36-9
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• CID: 126977
• PubChem ID: 12118057
• Update Time: 2025-06-13

4-amino-3-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-methylbenzamide
• Benzamide, 4-amino-3-methyl- (9CI)
• Benzamide,4-amino-3-methyl-
• 4-amino-3-methylbenzamide(SALTDATA: FREE)
• CS-0061267
• 4-Amino-3-methyl-benzamide
• FT-0711395
• W17531
• 4-amino-3-methylbenzamide, AldrichCPR
• BB 0243034
• DTXSID20477871
• 106037-36-9
• MFCD08061918
• Z239125318
• 4-amino-3-methyl benzamide
• SCHEMBL1806409
• EN300-57339
• AKOS000127590
• SB76002
• CUJSSIOATYIWKA-UHFFFAOYSA-N
• A895905
• AS-58586
• STK498037
• DA-18064

• MDL： MFCD08061918
• Inchi： 1S/C8H10N2O/c1-5-4-6(8(10)11)2-3-7(5)9/h2-4H,9H2,1H3,(H2,10,11)
• InChI Key： CUJSSIOATYIWKA-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=C(C)C=1)N)N

Computed Properties

• Exact Mass: 150.07900
• Monoisotopic Mass: 150.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• Density: 1.185±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 120 ºC
• Boiling Point: 302.854°C at 760 mmHg
• Flash Point: 136.961°C
• Refractive Index: 1.616
• Solubility: Slightly soluble (4.5 g/l) (25 º C),
• PSA: 69.11000
• LogP: 1.95760

Additional information on 4-amino-3-methylbenzamide

Recent Advances in the Study of 4-amino-3-methylbenzamide (CAS: 106037-36-9) in Chemical Biology and Pharmaceutical Research

4-amino-3-methylbenzamide (CAS: 106037-36-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, a derivative of benzamide, has been studied for its role as an inhibitor of poly(ADP-ribose) polymerase (PARP), a family of enzymes involved in DNA repair and cellular homeostasis. Recent studies have explored its efficacy in cancer therapy, neurodegenerative diseases, and inflammatory conditions, making it a promising candidate for further drug development.

One of the key areas of research focuses on the compound's mechanism of action. 4-amino-3-methylbenzamide has been shown to competitively inhibit PARP enzymes by binding to their catalytic sites, thereby disrupting DNA repair processes in cancer cells. This selective inhibition leads to synthetic lethality in BRCA-mutated cancers, a phenomenon that has been exploited in the development of targeted therapies. Recent preclinical studies have demonstrated its potential to enhance the efficacy of chemotherapy and radiation therapy, particularly in ovarian and breast cancer models.

In addition to its anticancer properties, 4-amino-3-methylbenzamide has been investigated for its neuroprotective effects. Research indicates that PARP inhibition may reduce oxidative stress and inflammation in neurodegenerative diseases such as Alzheimer's and Parkinson's. A 2023 study published in the Journal of Neurochemistry highlighted the compound's ability to mitigate neuronal damage in vitro, suggesting its potential as a therapeutic agent for neurodegenerative disorders. However, further in vivo studies are needed to validate these findings.

The pharmacokinetics and safety profile of 4-amino-3-methylbenzamide have also been a subject of recent investigations. A phase I clinical trial conducted in 2022 evaluated the compound's bioavailability and toxicity in healthy volunteers. Results indicated favorable absorption and distribution properties, with minimal adverse effects reported. These findings support the continued development of 4-amino-3-methylbenzamide as a clinical candidate, though additional trials are necessary to assess its long-term safety and efficacy.

Despite its promise, challenges remain in the optimization of 4-amino-3-methylbenzamide for therapeutic use. Issues such as drug resistance, off-target effects, and formulation stability need to be addressed. Recent advances in drug delivery systems, including nanoparticle-based carriers, offer potential solutions to these challenges. A 2023 study in the journal Advanced Drug Delivery Reviews explored the use of liposomal formulations to improve the compound's bioavailability and target specificity, opening new avenues for its clinical application.

In conclusion, 4-amino-3-methylbenzamide (CAS: 106037-36-9) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its dual role as a PARP inhibitor and neuroprotective agent underscores its potential in diverse therapeutic areas. Ongoing research aims to refine its pharmacological properties and expand its clinical applications, positioning it as a key player in the future of precision medicine.